Cas no 663176-03-2 (Ethanol, 2-[2,2,3,3-tetrafluoro-4-(phenylmethoxy)butoxy]-)

• Product name: Ethanol, 2-[2,2,3,3-tetrafluoro-4-(phenylmethoxy)butoxy]-
• CAS No: 663176-03-2
• MF: C₁₃H₁₆F₄O₃
• MW: 296.25795841217
• CID: 1717666
• PubChem ID: 71375114

Ethanol, 2-[2,2,3,3-tetrafluoro-4-(phenylmethoxy)butoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2,2,3,3-tetrafluoro-4-(phenylmethoxy)butoxy]-
• 2-(2,2,3,3-tetrafluoro-4-phenylmethoxybutoxy)ethanol
• DTXSID00797867
• 2-[4-(Benzyloxy)-2,2,3,3-tetrafluorobutoxy]ethan-1-ol
• 663176-03-2
• 2-(4-(Benzyloxy)-2,2,3,3-tetrafluorobutoxy)ethanol

• Inchi： InChI=1S/C13H16F4O3/c14-12(15,9-19-7-6-18)13(16,17)10-20-8-11-4-2-1-3-5-11/h1-5,18H,6-10H2
• InChI Key： QTTSVQWYAATJJW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COCC(C(COCCO)(F)F)(F)F

Computed Properties

• Exact Mass: 296.10358
• Monoisotopic Mass: 296.10355702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69